Cas no 1251566-87-6 (4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-YL)-7H-pyrrolo[2,3-D]pyrimidine)

• Product Name: 4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-YL)-7H-pyrrolo[2,3-D]pyrimidine
• CAS No: 1251566-87-6
• MF: C₁₂H₁₆BN₃O₂
• MW: 245.085342407227
• CID: 2760637
• PubChem ID: 72218929
• Update Time: 2025-04-21

4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-YL)-7H-pyrrolo[2,3-D]pyrimidine Chemical and Physical Properties

Names and Identifiers

• DB-194492
• MB12466
• 4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-3H-pyrrolo[2,3-d]pyrimidine
• CS-0368972
• 1251566-87-6
• 4-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)-7H-PYRROLO[2,3-D]PYRIMIDINE
• 4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-YL)-7H-pyrrolo[2,3-D]pyrimidine

• Inchi： 1S/C12H16BN3O2/c1-11(2)12(3,4)18-13(17-11)9-8-5-6-14-10(8)16-7-15-9/h5-7H,1-4H3,(H,14,15,16)
• InChI Key： GQNXOOZYSPLKMN-UHFFFAOYSA-N
• SMILES： O1B(C2C3C=CNC=3N=CN=2)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 245.1335569Da
• Monoisotopic Mass: 245.1335569Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 60Ų

Experimental Properties

• PSA: 60.03000
• LogP: 1.25710